4-(4-chloro-3-methylphenoxy)-N,N-diisopropylbutanamide

• Molecular Formula: C17H26ClNO2
• Molecular Weight: 311.8 g/mol
• IUPAC Name: 4-(4-chloro-3-methylphenoxy)-N,N-di(propan-2-yl)butanamide
• InChI: InChI=1S/C17H26ClNO2/c1-12(2)19(13(3)4)17(20)7-6-10-21-15-8-9-16(18)14(5)11-15/h8-9,11-13H,6-7,10H2,1-5H3
• InChI Key: VNENELWAGAVNNC-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)OCCCC(=O)N(C(C)C)C(C)C)Cl

Description

4-(4-chloro-3-methylphenoxy)-N,N-diisopropylbutanamide is a chemical compound that belongs to the family of selective androgen receptor modulators (SARMs). It is also known by its research code name, LGD-4033. SARMs are a class of compounds that have been developed to selectively target androgen receptors in the body. They have been studied for their potential to treat a variety of conditions, including muscle wasting, osteoporosis, and hypogonadism.

Mechanism of Action

4-(4-chloro-3-methylphenoxy)-N,N-diisopropylbutanamide works by selectively binding to androgen receptors in the body. This leads to an increase in protein synthesis, which in turn leads to an increase in muscle mass and strength. It also has a bone-strengthening effect, which makes it a potential treatment for osteoporosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of traditional anabolic steroids, but without the side effects. It has been shown to increase muscle mass and strength, improve bone density, and increase libido. It does not cause the side effects associated with traditional anabolic steroids, such as liver damage, acne, and hair loss.

Advantages and Limitations for Lab Experiments

4-(4-chloro-3-methylphenoxy)-N,N-diisopropylbutanamide has several advantages for use in lab experiments. It is a selective androgen receptor modulator, which means it targets specific receptors in the body. This makes it easier to study the effects of the compound on specific tissues and organs. It also has fewer side effects than traditional anabolic steroids, which makes it safer to use in lab experiments. However, there are limitations to its use, such as the fact that it is a synthetic compound, which means it may not accurately reflect the effects of natural compounds in the body.

Future Directions

There are several future directions for research on 4-(4-chloro-3-methylphenoxy)-N,N-diisopropylbutanamide. One area of research is the potential use of the compound in the treatment of muscle wasting and osteoporosis. Another area of research is the potential use of the compound in the treatment of hypogonadism. There is also potential for the development of new this compound that are more selective and have fewer side effects than existing compounds.

Synthesis Methods

The synthesis of 4-(4-chloro-3-methylphenoxy)-N,N-diisopropylbutanamide is a complex process that involves several steps. The first step is the preparation of the intermediate compound, 4-chloro-3-methylphenol. This is achieved by reacting 4-chloro-3-nitrotoluene with sodium sulfide in the presence of a catalyst. The resulting compound is then reacted with isopropylamine to form an amine intermediate. This is then reacted with butyric anhydride to form the final product, this compound.

Scientific Research Applications

4-(4-chloro-3-methylphenoxy)-N,N-diisopropylbutanamide has been studied extensively for its potential use in the treatment of muscle wasting and osteoporosis. It has been shown to increase muscle mass and strength in animal models, without causing the side effects associated with traditional anabolic steroids. It has also been studied for its potential use in the treatment of hypogonadism, a condition in which the body does not produce enough testosterone.